4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(9-ethylcarbazol-3-yl)benzamide

• IUPAC Name: 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(9-ethylcarbazol-3-yl)benzamide
• InChI: InChI=1S/C27H29N3O4S/c1-4-30-25-8-6-5-7-23(25)24-15-21(11-14-26(24)30)28-27(31)20-9-12-22(13-10-20)35(32,33)29-16-18(2)34-19(3)17-29/h5-15,18-19H,4,16-17H2,1-3H3,(H,28,31)
• InChI Key: RMSJHFRXCSNPRP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CC(OC(C4)C)C)C5=CC=CC=C51
• Molecular Formula: C27H29N3O4S
• Molecular Weight: 491.6 g/mol

Description

4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(9-ethylcarbazol-3-yl)benzamide, also known as DMF-CB3, is a small molecule inhibitor that has shown promising results in scientific research applications. It is a potent inhibitor of a class of enzymes called protein kinases, which play a crucial role in many cellular processes.

Scientific Research Applications

1. Synthesis and Biological Screening

A study by Patel, Sreenivasa, Jayachandran, and Kumar (2009) details the synthesis of bioactive molecules, including benzothiazoles and benzamides, for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities. These molecules, related to 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(9-ethylcarbazol-3-yl)benzamide, demonstrate a broad spectrum of biological and pharmacological screening potential (Patel, Sreenivasa, Jayachandran, & Kumar, 2009).

2. Anticancer Agents

Shao et al. (2014) conducted research on benzamides, including the molecular structure similar to 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(9-ethylcarbazol-3-yl)benzamide, as novel PI3K inhibitors and anticancer agents. The study highlighted the significant antiproliferative activities of these compounds in vitro against various human cancer cell lines and their potential as potent PI3K inhibitors (Shao et al., 2014).

3. Cardiac Electrophysiological Activity

Morgan et al. (1990) described the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides, which are structurally related to 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(9-ethylcarbazol-3-yl)benzamide. These compounds showed comparable potency to other class III agents in in vitro Purkinje fiber assays, indicating their potential in producing class III electrophysiological activity (Morgan et al., 1990).

4. Synthesis and Enzyme Inhibition

Irshad et al. (2016) synthesized a new series of ethylated sulfonamides, incorporating moieties similar to 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(9-ethylcarbazol-3-yl)benzamide. These compounds were found to be good inhibitors of lipoxygenase and moderate inhibitors of other enzymes, indicating their potential application in enzyme inhibition and pharmacology (Irshad et al., 2016).

5. Alkylation Reactions in Synthetic Chemistry

Rayes, Linden, Abou‐Hadeed, and Hansen (2010) explored alkylation reactions involving compounds structurally related to 4-(2,6-dimethylmorpholin-4-yl)sulfonyl-N-(9-ethylcarbazol-3-yl)benzamide. Their research contributes to the understanding of chemical reactions and potential synthetic applications of these compounds in the field of organic chemistry (Rayes, Linden, Abou‐Hadeed, & Hansen, 2010).